Cas no 623531-38-4 (3-Cyclopentene-1-carboxylic acid, 2-methyl-5-oxo-, methyl ester (9CI))

• Product Name: 3-Cyclopentene-1-carboxylic acid, 2-methyl-5-oxo-, methyl ester (9CI)
• CAS No: 623531-38-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 1020327
• PubChem ID: 45083088
• Update Time: 2025-04-20

3-Cyclopentene-1-carboxylic acid, 2-methyl-5-oxo-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylic acid, 2-methyl-5-oxo-, methyl ester (9CI)
• methyl 2-methyl-5-oxocyclopent-3-ene-1-carboxylate
• DTXSID70665387
• 623531-38-4
• 3-Cyclopentene-1-carboxylic acid,2-methyl-5-oxo-,methyl ester(9ci)

• Inchi： 1S/C8H10O3/c1-5-3-4-6(9)7(5)8(10)11-2/h3-5,7H,1-2H3
• InChI Key： FPYJBTNANPQLOT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=CC1C)=O)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1